Journal Name:International Journal of Food Science & Technology
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Preparation, Characterization of Novel Cadmium-Based Metal-Organic Framework for Using as a Highly Selective and Sensitive Modified Carbon Paste Electrode in Determination of Cu(II) Ion
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2021-01-31 , DOI: 10.1080/02603594.2020.1870963
ABSTRACTA new organic linker Schiff base (H2L) derived from 4-aminobenzoic acid and 2-carboxybenzaldehyde has been successfully synthesized and characterized. The synthesized linker Schiff base was designed to be used in preparation of a new cadmium-based metal-organic framework (Cd-MOF) by sonochemical synthesis, and characterized by using Fourier-transform infrared spectroscopy (FT-IR), powder X-ray diffraction (PXRD), Brunauer-Emmett-Teller (BET), scanning electron microscope (SEM), energy dispersive X-ray (EDX), and thermal analysis. Under an optimum set of synthesis conditions, uniform cubic crystals with average size 44–69 nm and a Langmuir surface area of 163.461 m2/g were produced within 60–75 min by crystal system orthorhombic. The synthesized Cd-MOF was incorporated as an ionophore in a carbon paste electrode for Cu(II) ion determination in different real water samples. The proposed carbon paste electrode showed a Nernstian slope of 30.15 ± 0.35 mV decade−1 covering a linear range of 1.0 × 10−7 – 1.0 × 10−1 mol L−1 and the detection limit was 7.5 × 10−8 mol L−1 with long-time stability of more than two months over pH range of 2.5–6.5 and fast response time of 10 s. The proposed sensor was highly selective for Cu(II) ions. The synthesized Cd-MOF had mesoporous structure and this supported the mechanism of Cu(II) ion successful determination.
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Green Synthesis of Silica and Silicon Nanoparticles and Their Biomedical and Catalytic Applications
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2021-04-11 , DOI: 10.1080/02603594.2021.1904912
ABSTRACTSilica and silicon nanomaterials have diverse applications in the field of drug/gene delivery, lightweight aggregates, regenerative medicine, tissue engineering, cancer diagnosis/therapy, catalytic applications, and energy storage. There is an increasing demand for eco-friendly synthesis of silica and silicon nanomaterials with enough cost-effectiveness, safety, reliability, simplicity, scalability, and controllable particle size distribution features. These materials can be effectively obtained from various agrarian sustainable bio-resources, including rice husk ash, sugar-cane, coffee husk, wheat husk and corn cob ash. Using green and sustainable techniques can cause to eliminate or reduce laborious/complicated procedures and reduce the environmental contaminants to obtain advanced materials for high-tech applications. In this review, recent advancements pertaining to the catalytic and biomedical applications of silica and silicon nanoparticles are highlighted, as well as their greener synthetic methods.
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Phosphorescent Iridium Molecular Materials as Chemosensors for Nitroaromatic Explosives: Recent Advances
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2022-06-28 , DOI: 10.1080/02603594.2022.2090347
ABSTRACTThe development of appropriate luminophores for detecting nitroaromatic explosives is a crucial issue for our safety and security. In the past decade, astounding efforts have been made towards the development of phosphorescent iridium probes based on diverse sensing mechanisms for explosive detection. Phosphorescent iridium materials possess unique properties such as long-lived phosphorescence, high quantum efficiency, and modular syntheses that render them as suitable alternatives to organic dyes. According to the literature, many of the iridium molecular probes used to detect nitroaromatics are ”turn-off” luminescence sensors. Thus, the review describes the current state-of-the-art, its accomplishments, unique challenges, and future directions.
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Quantum Mimicry With Inorganic Chemistry
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2023-02-13 , DOI: 10.1080/02603594.2023.2173588
ABSTRACTQuantum objects, such as atoms, spins, and subatomic particles, haveunique physical properties that could be useful for many different applications, ranging from quantum information processing to magnetic resonance imaging. Molecular species also exhibit these quantum properties, and, importantly, these properties are fundamentally tunable by synthetic design, unlike ions isolated in a quadrupolar trap, for example. In this comment, we distill multiple, distinct, scientific efforts into an emergent field that is devoted to designing molecules that mimic the quantum properties of objects like trapped atoms or defects in solids. Mimicry is endemic in inorganic chemistry and featured heavily in the research interests of groups across the world. We describe this new field of using molecular inorganic chemistry to mimic the quantum properties (e.g. the lifetime of spin superpositions, or the resonant frequencies thereof) of other quantum objects as “quantum mimicry.” In this comment, we describe the philosophical design strategies and recent exciting results from the application of these strategies.
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Tailoring MOFs to Biomedical Applications: A Chimera or a Concrete Reality? The Case Study of Fe-BTC by bio-friendly Mechanosynthesis
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2022-12-19 , DOI: 10.1080/02603594.2022.2153837
ABSTRACTWe point-out an exceptional tailorability of iron(III) trimesate metal-organic framework to bio-friendly conditions. This is particularly attractive in sight of one-pot immobilization of biomolecules for biomedical applications. Synthesis is carried out via mechanochemical approach under green, biocompatible conditions without additional solvents, in just 1 hour, at room temperature. Solvents are proven to be unnecessary to build the framework, in contrast to solution-based methods. Microstructure and thermal stability of the material are not affected by pH. Conversely, textural properties can be tuned by simply varying the amount of base.
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On the Possibility of Synthesizing Bimno3 at Ambient Pressure Using Low-Temperature Methods
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2019-08-05 , DOI: 10.1080/02603594.2019.1643331
BiMnO3 exhibit multiferroic properties, which attract much attention due to numerous potential applications. The most well-investigated and traditional techniques for synthesizing this material include high-pressure and high-temperature treatment. In this way, soft chemistry synthesis of BiMnO3 is desirable. Even though the formation of BiMnO3 at ambient pressure is not possible according to the phase diagram, many scientific groups are focused on solving this problem. In the present work, we have tested four soft chemistry routes, namely hydrothermal route, two gel methods, and coprecipitation for synthesizing BiMnO3 from Cl– and NO3–-containing solutions at ambient pressure in the temperature range of 200–800°C, and none resulted in the formation of BiMnO3. The experiment showed that under hydrothermal conditions manganese and bismuth oxides remain unreacted, and the other tested methods produce Bi2Mn4O10 and Bi12MnO20 instead. The formation of Bi2Mn4O10 and Bi12MnO20 from Cl–-containing solutions occurs with BiOCl being formed as an intermediate phase.
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Multi-topic Carboxylates as Versatile Building Blocks for the Design and Synthesis of Multifunctional MOFs Based on Alkaline Earth, Main Group and Transition Metals
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2022-09-08 , DOI: 10.1080/02603594.2022.2121279
ABSTRACTMetal Organic Frameworks (MOFs), built from metal ions/clusters coordinated by organic linkers/bridging ligands, have emerged as an extensive class of crystalline hybrid materials with exceptional ultrahigh porosity and enormous internal surface areas. Out of several hallmarks possessed by MOFs, one is their topologically diverse and aesthetically pleasing framework structures which can be adjusted and tuned with the state-of-art techniques, and molecular simulations, different geometry, and connectivity of a linker to the respective metal cluster. In this critical review, we intend to highlight the scope of carboxylate-based MOFs by providing a varied range from their topology analysis and molecular simulations to different synthetic routes. Moreover, providing insights to reticular chemistry of carboxylate MOFs and the importance of Post-Synthetic Modification (PSM), an alternative route to introduce functional groups within these MOFs. We have also tried to identify the possible loopholes that can provide an extensive opportunity to young researchers that can lead to a detailed exploration in the field of novel MOFs.
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Inorganic and Organometallic Polymers as Energy Storage Materials and Enhancing Their Efficiency
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2023-06-10 , DOI: 10.1080/02603594.2023.2220295
ABSTRACTThe purpose of this review is to summarize recent advances in inorganic and organometallic polymers as electrode materials for supercapacitors. The review discusses the advantages and disadvantages of various electrode materials, including activated metal oxides and hydroxides, coordination polymers, and their composites. Inorganic and coordination polymers have attracted high interests as electrode materials for electrochemical capacitors, because of their electrical conductivity, high surface area, low cost and chemical stability. At the end of this review, future trends for construction new types of electrochemical capacitor are proposed.
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Can A Double-Doped Device Modification of A Standard Bilayer OLED Improve the Photo- And/or Electro-luminescence Efficiency? A Case Study of Architecture Design in Fluorescent Devices with A Potential Roadmap for High-Efficiency Phosphorescent Devices
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2021-11-18 , DOI: 10.1080/02603594.2021.1992399
ABSTRACTThis paper provides the sixth manifestation of a new tradition by which the editors of Comments on Inorganic Chemistry wish to lead by example, whereby we start publishing original research content that, nonetheless, preserves the Journal’s identity as a niche for critical discussion of contemporary literature in inorganic chemistry. (For the previous manifestations, see: Comments Inorg. Chem. 2018, 38, 1–35; 2019, 39, 1–26; 2019, 39, 188–215; 2020, 40, 1–24; 2020, 40, 277–303.) Coordination compounds are responsible for multiple quantum leaps in the performance of organic light-emitting diodes (OLEDs). The first breakthrough was via the green-fluorescent main-group complex tris-(8-hydroxyquinoline)aluminum (Alq3) which acts as both light-emitting and electron-transporting material in combination with triarylamine as a hole-transporter. To optimize the performance of such standard bilayer devices, herein we provide a double-doped structure into the emissive region consisting of 20 nm N,N’-diphenyl-N,N’-bis(1,1ʹ-biphenyl)-4,4ʹ-diamine (NPB) and 10 nm Alq3 utilized as buffer layers for facilitating charge injection from the electrodes, and a broad emissive region stacked by two doped layers with a 5% Alq3 doped in a 50-nm thick NPB layer – as well as a 5% NPB doped in a 40-nm-thick Alq3 layer from the anode side to the cathode side. The double-doped device achieves a decreased turn-on voltage of 2.44 V and maximum brightness of 17,300 cd/m2 as well as enhanced electroluminescence efficiency and moderately reduced efficiency roll-off over single-doped and standard bilayer devices. We have also found ~50% improvement of the photoluminescence quantum yield, with some subtle color shift upon doping 10% of NPB or Alq3 into the other vs. neat Alq3 (~0.3 vs. ~0.2 ϕPL) which nonetheless led only to ~20% improvement in EQE (~1.0% vs. ~0.8%), suggesting additional device optimization is warranted. Furthermore, two typical fluorescent OLEDs architectures – a graded or uniformly mixed device – have been exploited, which together with the double-doped approach would be feasible to boost EL efficiencies in both fluorescent and phosphorescent OLEDs with neat bilayer structures. The approach is not suitable for the more common doped phosphorescent devices, the optimization of which has been reviewed earlier by Nazeeruddin and coworkers in this Journal (Comments Inorg. Chem. 2017, 37, 117–145); in combination with this article, we hope that the reader will have an educational experience on OLED design and optimization from an inorganic chemistry perspective vis-à-vis a materials science perspective that dominates the OLED literature.
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Plant Viruses and Bacteriophages for Eco-friendly Synthesis of Nanoparticles: Recent Trends and Important Challenges
International Journal of Food Science & Technology ( IF 0 ) Pub Date: 2021-10-22 , DOI: 10.1080/02603594.2021.1993837
ABSTRACTThere is an increasing demand for simple, greener, and cost-effective synthesis of nanomaterials and nanostructures with well-defined and uniform architectures. Recently, various studies are focused on the application of plant viruses and bacteriophages to construct innovative nano-based systems and nanoformulations; these viruses can be employed as suitable scaffolds or biotemplates for nanoparticle synthesis in view of their structural symmetry, simplicity in functionalization/surface modification, small sizes, various distinct shapes, simple genetic manipulation, monodispersity, and capability of self-assembling. Additionally, plant viruses and bacteriophages with their unique structures and relative simplicity have shown attractive advantages such as ease of isolation or purification processes and nonpathogenicity to humans and animals. However, there is still a lack of knowledge regarding the mechanisms and relative processes of nanoparticle formation using these viruses. Notably, host organisms are required for protein expression, and there are limited studies on optimization of nanoparticle synthesis and up-scalable and commercial production; therefore, more elaborative studies and comprehensive evaluations should be conducted to find and solve these challenging issues. In this review, important matters pertaining to viral fabrication of nanoparticles using plant viruses and bacteriophages are covered, with a focus on possible mechanisms and related important challenges.
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